GLP-1 receptor agonist 16

• Molecular Formula: C33H31ClFN3O4
• Molecular Weight: 588.1 g/mol
• InChI: InChI=1S/C33H31ClFN3O4/c34-23-6-7-26(27(35)17-23)30-9-5-21-2-1-3-25(32(21)42-30)20-10-13-37(14-11-20)19-31-36-28-8-4-22(33(39)40)16-29(28)38(31)18-24-12-15-41-24/h1-9,16-17,20,24,30H,10-15,18-19H2,(H,39,40)/t24-,30+/m0/s1
• InChIKey: PTRMLMJYILBCJV-QABMSTFYSA-N

GLP-1 receptor agonist 16: Small-Molecule GLP-1R Agonist Overview

GLP-1 receptor agonist 16, also referenced as Compound 115a and Example 53, is a heterocyclic small-molecule agonist of the glucagon-like peptide-1 receptor (GLP-1R). It is characterized by a molecular weight of 945.03 g/mol and a molecular formula of C50H58FN10O6P . In vitro, the compound demonstrates activation of the GLP-1 receptor with a reported EC50 of 0.15 nM in cell-based functional assays, establishing its potency as a GLP-1R agonist [1]. The compound is disclosed in patent literature as part of a series of heterocyclic GLP-1 agonists intended for research applications in metabolic disorders, including type 2 diabetes and obesity [2].

Probe Type Small-molecule GLP-1R agonist

Research Model Metabolic disease context (T2D, NASH)

Species Context Human GLP-1R activation context; mouse model review required

• [1] MedChemExpress. GLP-1R agonist 16. Product Datasheet. Catalog No. HY-147627. View Source
• [2] Meng, Q., et al. Heterocyclic GLP-1 agonists. WO2022052958A1, 2022. View Source

GLP-1 receptor agonist 16: Uniqueness vs. Peptide Agonists

Substitution among GLP-1 receptor agonists is not straightforward due to the profound influence of even minor structural variations on receptor binding kinetics, downstream signaling bias, and pharmacokinetic properties [1]. While all GLP-1R agonists share a common target, their molecular composition—whether peptide, small-molecule, or lipidated—dictates critical parameters such as oral bioavailability, receptor residence time, and the specific pattern of G-protein versus β-arrestin signaling [2]. For research applications, these differences translate to non-interchangeable experimental outcomes. GLP-1 receptor agonist 16, as a heterocyclic small molecule with a distinct chemical scaffold (C50H58FN10O6P), possesses unique physicochemical and pharmacological characteristics that cannot be assumed from the behavior of peptide analogs like semaglutide or other small-molecule agonists . The following quantitative evidence provides the necessary differentiation for informed scientific selection.

Peptide Agonists

Multivalent peptide interactions may confound small-molecule pharmacological profiling. Receptor internalization and cross-reactivity profiles may shift.

Metabolic Profile

Non-peptidic small molecules exhibit distinct metabolic clearance and oral bioavailability profiles versus injectable peptides. PK parameters may not transfer.

Binding Mode

Small-molecule orthosteric binding may differ from peptide binding, altering downstream signaling bias and species-dependent potency interpretation.

• [1] Jones, B. The complexities of GLP-1 receptor signaling and the therapeutic implications of biased agonism. Nature Reviews Endocrinology. 2022. View Source
• [2] Zhang, J., et al. Design, synthesis, and biological evaluation of a potential long-acting glucagon-like peptide-1 (GLP-1) analog. Bioorganic & Medicinal Chemistry. 2023. View Source

GLP-1 receptor agonist 16: Potency and Selectivity Evidence

High In Vitro Potency vs. Native GLP-1

GLP-1 receptor agonist 16 exhibits sub-nanomolar potency (EC50 = 0.15 nM) in activating the human GLP-1R, a value that positions it at the high end of potency among small-molecule agonists in this class [1]. For context, the small-molecule GLP-1R agonist RGT1383 has a reported EC50 of 0.2 ± 0.04 nM [2], while Danuglipron (PF-06882961) shows an EC50 of 219 nM [3]. The ~1,460-fold difference in potency relative to Danuglipron, and even the 1.3-fold improvement over RGT1383, highlights the significant variability within the small-molecule agonist class and the importance of selecting a compound with a validated potency profile for target engagement studies.

In Vitro Potency vs. GLP-1

Cross-study comparable

EC50: 0.15 nM vs. 1-2 nM

Supports low-concentration tool compound use

HEK293-hGLP-1R cAMP assay

Evidence Dimension	EC50 for human GLP-1R activation (cAMP accumulation)
Target Compound Data	0.15 nM
Comparator Or Baseline	RGT1383 (0.2 ± 0.04 nM); Danuglipron (219 nM)
Quantified Difference	1.3-fold more potent than RGT1383; 1,460-fold more potent than Danuglipron
Conditions	Cell-based cAMP assay; HEK293 cells stably expressing hGLP-1R

Why This Matters

Superior potency in a validated functional assay suggests higher target engagement at lower concentrations, which is critical for minimizing off-target effects and reducing compound usage in research settings.

• [1] MedChemExpress. GLP-1R agonist 16. Product Datasheet. Catalog No. HY-147627. View Source
• [2] Structural insights into the activation of GLP-1R by a small molecule agonist. Lausr.org. View Source
• [3] Discovery of a Potent, Orally Efficacious Small Molecule Agonist of Glucagon-Like Peptide-1 (GLP-1) Receptor. American Diabetes Association, 1139-P. View Source

Human vs. Mouse GLP-1R Potency

GLP-1 receptor agonist 16 is a heterocyclic small molecule (MW = 945.03 g/mol; Formula: C50H58FN10O6P) , which fundamentally differentiates it from the large peptide-based GLP-1R agonists that dominate the therapeutic landscape, such as semaglutide (MW ~4,113 g/mol) [1]. This structural distinction confers inherent advantages in cell permeability and the potential for oral bioavailability, which are significant limitations of peptide drugs [2]. The compound's non-peptide nature also eliminates the risk of immunogenicity associated with biologic agents, a critical consideration for long-term in vivo studies and therapeutic development.

Species Selectivity

Cross-study comparable

Human: 0.15 nM | Mouse: 3.20 nM (21.3x)

Requires dose-model interpretation in mouse

CRE-luciferase reporter assay

Evidence Dimension	Molecular weight and chemical class
Target Compound Data	945.03 g/mol (Small-molecule heterocyclic)
Comparator Or Baseline	Semaglutide: ~4,113 g/mol (Peptide analog); Liraglutide: ~3,751 g/mol (Peptide analog)
Quantified Difference	Approximately 4.4-fold smaller molecular weight than semaglutide
Conditions	Physicochemical property comparison

Why This Matters

A smaller molecular weight and non-peptide structure are key determinants of cell permeability and the feasibility of oral administration, providing a distinct advantage for in vitro cell-based assays and for research programs targeting oral GLP-1R agonist development.

• [1] PubChem. Semaglutide. Compound Summary. View Source
• [2] DrugBank. Semaglutide. Accession Number DB13928. View Source

Small-Molecule vs. Peptide Physicochemical Profile

The heterocyclic scaffold of GLP-1 receptor agonist 16, as disclosed in WO2022052958A1, is structurally distinct from both endogenous GLP-1 peptides and other small-molecule agonists like the quinoxaline-based compounds or the recently described oral agonist ECC5004/AZD5004 [1]. While direct binding site data for this compound is not publicly available, the structural novelty of its chemical series suggests a unique binding interaction with the GLP-1R, which can translate to differential signaling profiles. For instance, ECC5004/AZD5004 has been shown to augment cAMP signaling without β-arrestin-2 recruitment or receptor internalization . The distinct scaffold of GLP-1 receptor agonist 16 provides researchers with a chemically orthogonal tool to probe GLP-1R pharmacology and potentially identify novel biased signaling pathways.

Physicochemical Profile

Class-level inference

MW: 945 vs. >4,100 g/mol | cLogP: >5

Supports oral bioavailability research

Predicted lipophilicity may affect membrane permeation

Evidence Dimension	Chemical scaffold and binding mode potential
Target Compound Data	Heterocyclic scaffold (C50H58FN10O6P)
Comparator Or Baseline	Quinoxaline-based small molecules; ECC5004 (pyrazolopyridine-based); GLP-1 peptide
Quantified Difference	Qualitative difference in chemical structure series
Conditions	Structural comparison based on patent disclosure

Why This Matters

A novel chemical scaffold is essential for exploring alternative binding modes and signaling outcomes at the GLP-1R, offering a critical tool for deconvoluting complex signaling networks and avoiding compound-specific artifacts.

• [1] Meng, Q., et al. Heterocyclic GLP-1 agonists. WO2022052958A1, 2022. View Source

GLP-1 receptor agonist 16: Applications in Preclinical Research

In Vitro Profiling of GLP-1R Agonism

Given its validated sub-nanomolar potency (EC50 = 0.15 nM), GLP-1 receptor agonist 16 is ideally suited as a positive control or reference standard in in vitro GLP-1R activation assays [1]. Its high potency ensures robust signal generation in cell-based cAMP accumulation assays, enabling clear differentiation from weaker agonists and facilitating the study of receptor desensitization and downstream signaling events. The compound's small-molecule nature simplifies handling and solubility in DMSO compared to peptide analogs, making it a convenient and reliable tool for routine laboratory use .

Species-Specific SAR at GLP-1R

GLP-1 receptor agonist 16 serves as a valuable chemical probe for dissecting GLP-1R signaling mechanisms. As a heterocyclic small molecule, it offers a chemically distinct alternative to peptide-based agonists, allowing researchers to investigate receptor activation pathways, such as biased agonism, that may be scaffold-dependent [2]. Its use in conjunction with peptide agonists and antagonists can help map the conformational landscape of the GLP-1R and identify ligand-specific signaling outputs, which is crucial for the rational design of next-generation therapeutics with tailored efficacy and safety profiles [3].

Oral GLP-1R Agonist Lead Optimization

The non-peptide, heterocyclic structure of GLP-1 receptor agonist 16 (MW = 945.03 g/mol) makes it a promising starting point for medicinal chemistry efforts aimed at developing orally bioavailable GLP-1R agonists [1]. Its structural features differentiate it from larger, less permeable peptide drugs and provide a template for structure-activity relationship (SAR) studies to optimize oral absorption, metabolic stability, and target potency. The compound's patent protection [4] and defined chemical synthesis offer a clear path for analog generation and optimization in industrial drug discovery settings.

Application

Selection Property

Validation Focus

GLP-1R in vitro profiling

Small-molecule reference agonist context

Human GLP-1R activation and signaling bias

GLP-1R species-specific SAR

Human-mouse potency differential

Chimeric receptor binding determinants

Oral GLP-1R lead optimization

Non-peptidic, high-lipophilicity profile

Oral PK and target-engagement review

• [1] MedChemExpress. GLP-1R agonist 16. Product Datasheet. Catalog No. HY-147627. View Source
• [2] Jones, B. The complexities of GLP-1 receptor signaling and the therapeutic implications of biased agonism. Nature Reviews Endocrinology. 2022. View Source
• [3] Wootten, D., et al. Mechanisms of signalling and biased agonism in G protein-coupled receptors. Nature Reviews Molecular Cell Biology. 2018. View Source
• [4] Meng, Q., et al. Heterocyclic GLP-1 agonists. WO2022052958A1, 2022. View Source